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Introduction

Yaddlel is a potent and selective synthetic agonist for the mechanosensitive ion channel
Piezol.[1][2][3] As a derivative of the well-characterized Piezol agonist Yodal, Yaddlel offers
significantly improved kinetic solubility, making it a more reliable and effective tool for in vitro
and in vivo studies.[4][5] Yaddlel activates Piezol, a non-selective cation channel, leading to a
rapid influx of extracellular calcium (Ca?*) into the cytoplasm. This targeted activation allows for
the precise investigation of Piezol-mediated calcium signaling and its downstream cellular
consequences. These application notes provide detailed protocols for utilizing Yaddlel to study
calcium signaling in various cell types.

Mechanism of Action

Yaddlel is thought to act as a molecular wedge, stabilizing the open conformation of the
Piezol channel.[3][4][5] This action effectively lowers the mechanical threshold for channel
activation, and at sufficient concentrations, can induce channel opening even in the absence of
external mechanical stimuli. The resulting influx of Ca?* through the Piezol channel pore
increases the intracellular calcium concentration, triggering a cascade of downstream signaling
events.
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Quantitative Data for Yaddlel

Parameter Value Cell Type Reference
ECso (Half-maximal HEK293A cells
Effective 0.40 pM expressing human [11[2]
Concentration) Piezol
Kinetic Solubility (pH
26.72+1.8 pM N/A [4][5]
7.4)
) N 10-fold greater than
Comparative Solubility N/A [3][4]

Yodal

Signaling Pathways and Experimental Workflows

Yaddlel-Induced Calcium Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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